Cas no 116140-89-7 (1,1,1-trichloro-4-hydroxybut-3-en-2-one)

1,1,1-trichloro-4-hydroxybut-3-en-2-one structure
116140-89-7 structure
Product Name:1,1,1-trichloro-4-hydroxybut-3-en-2-one
CAS No:116140-89-7
MF:C4H3Cl3O2
MW:189.42441868782
CID:2614152
PubChem ID:71338879
Update Time:2025-04-21

1,1,1-trichloro-4-hydroxybut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

    • 1,1,1-trichloro-4-hydroxybut-3-en-2-one
    • DTXSID40766395
    • 116140-89-7
    • Inchi: 1S/C4H3Cl3O2/c5-4(6,7)3(9)1-2-8/h1-2,8H
    • InChI Key: GSSWHMKFRXFMMX-UHFFFAOYSA-N
    • SMILES: ClC(C(C=CO)=O)(Cl)Cl

Computed Properties

  • Exact Mass: 187.919862Da
  • Monoisotopic Mass: 187.919862Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.2
  • Topological Polar Surface Area: 37.3Ų
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